Cas no 2141-62-0 (3-Ethoxypropionitrile)

• Product Name: 3-Ethoxypropionitrile
• CAS No: 2141-62-0
• Molecular Formula: C₅H₉NO
• Molecular Weight: 99.1311
• MDL: MFCD00001959
• CID: 42515
• PubChem ID: 16501

3-Ethoxypropionitrile Properties

Names and Identifiers

• 3-Ethoxypropionitrile
• beta-ethoxypropionitrile
• 3-ethoxypropiononitrile
• 3-Ethoxypropanenitrile
• 2-ethoxypropionitrile
• 3-(ethoxy)propionitrile
• 3-EOPN
• 3-ethoxy-propanenitril
• 3-Ethoxypropionitride
• EOPN
• ethoxypropionitrile
• propionitrile,3-ethoxy
• Ethyl beta-cyanoethyl ether
• Propanenitrile, 3-ethoxy-
• Propionitrile, 3-ethoxy-
• 3-ethoxy-propionitrile
• alpha-Ethoxypropionitrile
• Propionitrile, 2-ethoxy-
• .beta.-Ethoxypropionitrile
• 2-Ethoxypropannitril [Czech]
• beta-Aethoxypropionitril [German]
• DCWQZPJHHVLHSV-UHFFFAOYSA-N
• 3-ethoxypropionitril
• 2-Ethoxypropannitril
• betaethoxypropionitrile
• 3- Ethoxypropionitrile
• beta
• Propionitrile, beta-ethoxy-
• 3-Ethoxypropanenitrile #
• E0299
• BRN 0741924
• InChI=1/C5H9NO/c1-2-7-5-3-4-6/h2-3,5H2,1H
• NSC 7767
• EN300-182999
• 2141-62-0
• AI3-25450
• FT-0615638
• CS-W011329
• EINECS 218-393-4
• NS00026860
• BRN 1720500
• AMY40959
• MFCD00001959
• 44GGF9EW57
• NSC7767
• beta-Aethoxypropionitril
• NSC-7767
• DTXSID0051861
• AKOS000196481
• DB-013018

• MDL： MFCD00001959
• InChIKey： DCWQZPJHHVLHSV-UHFFFAOYSA-N
• Inchi： 1S/C5H9NO/c1-2-7-5-3-4-6/h2-3,5H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C#N
• BRN： 1720500

Computed Properties

• Exact Mass: 99.06840
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 99.068413911g/mol
• Heavy Atom Count: 7
• Complexity: 71.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33

Experimental Properties

• LogP: 0.93658
• PSA: 33.02000
• Refractive Index: 1.4075
• Boiling Point: 171°C
• Flash Point: 64 ºC
• Color/Form: colorless liquid
• Solubility: Not determined
• Density: 0.894

3-Ethoxypropionitrile Security Information

• Symbol:
• RTECS：TZ4680000
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign：
• Hazardous Material transportation number：3276
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Prompt：warning
• Risk Phrases： 20/21/22-36/37/38
• TSCA：Yes

3-Ethoxypropionitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides